Cas no 1019115-35-5 ({2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid)

• Product Name: {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid
• CAS No: 1019115-35-5
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.2942
• MDL: MFCD09864125
• CID: 5069848
• PubChem ID: 28377736
• Update Time: 2025-06-28

{2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid
• (2-[(ISOBUTOXYCARBONYL)AMINO]-1,3-THIAZOL-4-YL)ACETIC ACID

• MDL： MFCD09864125
• Inchi： 1S/C10H14N2O4S/c1-6(2)4-16-10(15)12-9-11-7(5-17-9)3-8(13)14/h5-6H,3-4H2,1-2H3,(H,13,14)(H,11,12,15)
• InChI Key： GLKJXYIOPFZUMH-UHFFFAOYSA-N
• SMILES： S1C([H])=C(C([H])([H])C(=O)O[H])N=C1N([H])C(=O)OC([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• XLogP3: 1.7
• Topological Polar Surface Area: 117

Additional information on {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid

Introduction to {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic Acid (CAS No. 1019115-35-5)

{2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1019115-35-5, belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities. The presence of the isobutoxycarbonyl (Boc) group in its molecular structure enhances its utility as an intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid consists of a thiazole ring substituted with an amino group at the 4-position and an acetic acid moiety at the 5-position. The Boc group, attached to the amino function, serves as a protective group that can be selectively removed under specific conditions, making this compound a valuable tool in peptide synthesis and other chemical modifications. This feature has made it particularly useful in the development of novel therapeutic agents.

Recent research has highlighted the potential of thiazole derivatives as scaffolds for drug discovery. The thiazole core is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid has been investigated for its ability to interact with biological targets and modulate cellular processes. Studies have shown that this compound can inhibit the activity of certain enzymes and receptors, which are implicated in various diseases.

In particular, the amino group at the 4-position of the thiazole ring provides a site for further functionalization, allowing chemists to design more complex molecules with tailored properties. The acetic acid moiety at the 5-position can also be modified to introduce additional pharmacophores or to enhance solubility and bioavailability. These modifications have been explored in several research projects aimed at developing new drugs for treating chronic and acute conditions.

The Boc group in {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid is particularly noteworthy because it allows for controlled manipulation of the compound's reactivity. The Boc group can be removed under mild acidic conditions, releasing the free amino group and enabling further chemical transformations. This property has been exploited in synthetic protocols where selective deprotection is required to achieve specific molecular architectures.

Current research in medicinal chemistry has focused on leveraging thiazole derivatives like {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid to develop inhibitors of kinases and other enzymes involved in cancer progression. Thiazole-based compounds have shown promise in preclinical studies due to their ability to disrupt key signaling pathways that drive tumor growth and metastasis. The structural features of this compound make it a compelling candidate for further investigation as a potential therapeutic agent.

Additionally, the compound's ability to cross cell membranes has been investigated as a means to enhance drug delivery systems. Thiazole derivatives are known to exhibit good membrane permeability, which could be advantageous for developing drugs that need to reach intracellular targets. Researchers have explored various formulations and delivery strategies to optimize the pharmacokinetic properties of compounds like {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid.

The synthesis of {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiazole ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps include introducing the Boc group and the acetic acid moiety at strategic positions on the ring.

The use of advanced synthetic techniques such as transition metal catalysis has been reported to improve reaction efficiency and selectivity in the synthesis of this compound. These methods have enabled researchers to access complex molecular structures with greater ease and precision. The development of novel synthetic routes has been instrumental in expanding the library of thiazole derivatives available for drug discovery.

In conclusion, {2-[(Isobutoxycarbonyl)amino]-1,3-thiazol-4-yl}acetic acid (CAS No. 1019115-35-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate in drug synthesis, while its biological activities suggest utility as a therapeutic agent or lead compound for further development. Ongoing research continues to explore new ways to harness its potential for treating various diseases.